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Compound of Interest

Compound Name: Benzyl 3-oxopropylcarbamate

Cat. No.: B145748

Benzyl 3-oxopropylcarbamate (CAS No: 65564-05-8) is a key organic intermediate
characterized by two primary functional groups: a terminal aldehyde and a carbamate-
protected primary amine.[1] The presence of the benzyloxycarbonyl (Cbz or Z) group provides
robust protection for the amine, which can be selectively removed under specific conditions,
while the aldehyde offers a reactive handle for a multitude of chemical transformations. This
unique structural combination makes it an invaluable precursor for the synthesis of complex
molecules, particularly in the fields of medicinal chemistry and peptide science.[1][2] Its utility
lies in its ability to introduce a protected amino-aldehyde fragment, enabling the construction of
nitrogen-containing heterocycles, peptide mimetics, and other scaffolds of pharmaceutical
interest.[3][4]

Physicochemical Properties

The fundamental physical and chemical characteristics of Benzyl 3-oxopropylcarbamate are
summarized below. Understanding these properties is critical for its proper handling, storage,
and application in experimental design.
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Property Value Source(s)
Molecular Formula C11H13NOs3 [2][5]
Molecular Weight 207.22 g/mol [5]

CAS Number 65564-05-8 [3]

White to light yellow crystalline
Appearance _ [2][3][6]
powder or solid.

Melting Point 52-57 °C [2][3]
- _ 370.06 °C at 760 mmHg
Boiling Point . [3]
(Predicted)

Soluble in organic solvents
Solubility such as methanol and [2]

dichloromethane.

Density 1.142 g/cm3 (Predicted) [3]

PQMOZOQTXKMYSK-
InChl Key [5]
UHFFFAOYSA-N

Synthesis and Purification

The most common and reliable laboratory-scale synthesis of Benzyl 3-oxopropylcarbamate
involves the mild oxidation of its corresponding alcohol precursor, Benzyl (3-
hydroxypropyl)carbamate. This approach is favored due to the high sensitivity of the aldehyde
functional group to over-oxidation or side reactions.

Rationale for Reagent Selection

The use of Dess-Martin periodinane (DMP) is a strategic choice for this transformation. DMP is
a hypervalent iodine reagent that offers several advantages for oxidizing primary alcohols to
aldehydes:

» High Selectivity: It selectively oxidizes primary alcohols to aldehydes with minimal to no over-
oxidation to the carboxylic acid.
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e Mild Conditions: The reaction proceeds efficiently at room temperature, preserving sensitive
functional groups like the Cbz-protecting group.

e High Yields: This method typically affords the desired product in high purity and yield.[3]

Experimental Protocol: Oxidation via Dess-Martin
Periodinane

o Preparation: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve Benzyl (3-hydroxypropyl)carbamate (1.0 eq.) in anhydrous dichloromethane
(DCM).

o Reagent Addition: To the stirred solution, add Dess-Matrtin periodinane (1.1 - 1.5 eq.) portion-
wise at room temperature. The choice to add it in portions helps to control any potential
exotherm.

e Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) until the starting material is fully
consumed (typically 1-3 hours).

o Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate (NaHCOs) and a saturated aqueous solution of sodium thiosulfate
(Naz2S203). Stir vigorously for 15-20 minutes until the solution becomes clear.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer twice more with DCM.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a), filter, and concentrate under reduced pressure. The resulting crude product can
be purified by column chromatography on silica gel to yield pure Benzyl 3-
oxopropylcarbamate.

Synthesis Workflow Diagram
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Reaction Setup
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Caption: Major reaction pathways for Benzyl 3-oxopropylcarbamate.

Applications in Drug Development and Organic
Synthesis

Benzyl 3-oxopropylcarbamate is a highly valued intermediate due to its bifunctional nature,
which allows for sequential and controlled synthetic modifications.

o Peptidomimetics and Protease Inhibitors: The compound serves as a versatile building block
for synthesizing non-natural amino acids and peptide mimetics. [1]The aldehyde can be
elaborated into various functional groups, and subsequent deprotection of the amine allows
for peptide coupling, making it a key precursor in the development of protease inhibitors. [1]*
Synthesis of Bioactive Molecules: It is a documented reagent in the synthesis of complex
natural products and drugs. For example, it is used to prepare Tuberactinomycin N, a
peptide antibiotic employed as an anti-tuberculosis drug. [3]It is also used in the synthesis of
L-epicapreomycidine, a specific guanidino amino acid. [3]* Heterocyclic Chemistry: The
aldehyde and the latent amine functionality make it an ideal starting material for constructing
N-heterocyclic scaffolds, which are prevalent in pharmaceuticals.

e Cross-Coupling Reactions: It can be used as a precursor for enamide synthesis and in
cross-coupling reactions to generate a,B3-unsaturated carbonyl compounds, which are
important intermediates in organic synthesis. [1]
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Safety and Handling

Benzyl 3-oxopropylcarbamate is classified as an irritant and requires careful handling to

minimize exposure. [1][6]

Hazard Identification: Causes skin and serious eye irritation. [6]May cause respiratory tract
irritation. [2]* Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
[7] * Skin Protection: Wear compatible chemical-resistant gloves and clothing to prevent
skin exposure. [7][8] * Respiratory Protection: Use only in a well-ventilated area or with
appropriate engineering controls like a fume hood. If dust or aerosols may be generated, a
NIOSH/MSHA-approved respirator is recommended. [7]* Handling and Storage:

o Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. [7] * Wash
hands thoroughly after handling. [8] * Store in a tightly closed container in a cool, dry, and
well-ventilated area (recommended storage at 2-8°C). [3] * Keep away from incompatible
substances such as strong oxidizing agents and strong acids. [9]* First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. [7] * Skin
Contact: Wash off immediately with plenty of soap and water. [7] * Inhalation: Remove to
fresh air. If breathing is difficult, administer oxygen. [7] * Ingestion: Wash out mouth with
water. Do not induce vomiting. [7] In all cases of exposure, seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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